HEPTYL ACETATE

• CAS No.: 112-06-1
• Product Name: HEPTYL ACETATE
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: heptyl acetate
• Standard InChI: InChI=1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3
• Standard InChIKey: ZCZSIDMEHXZRLG-UHFFFAOYSA-N
• SMILES: CCCCCCCOC(=O)C
• Canonical SMILES: CCCCCCCOC(=O)C
• Boiling Point: 378.5 °F at 760 mm Hg (USCG, 1999); 193.0 °C
• Density: 0.875 (USCG, 1999); d154 0.88; 0.87505(15°)
• Flash Point: 154 °F (USCG, 1999)
• Melting Point: -58.4 °F (USCG, 1999); -50.2 °C; Fp -50 °; -50°C
• Physical Description: Heptyl acetate is a colorless liquid. (USCG, 1999); Liquid; colourless liquid with a herbaceous, green, rose odou
• Description: , also known as acetate c-7 or 1-heptyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an apricot, fresh, and fruit tasting compound that can be found in a number of food items such as fruits, citrus, pomes, and muskmelon. This makes a potential biomarker for the consumption of these food products.; Heptyl acetate is a colorless liquid. (USCG, 1999)
• Solubility: soluble in alcohol, ether; insoluble in wate
• PubChem Compound: 8159
• Last Modified: Nov 11 2021